1-Propene, 1,1,2,3,3,3-hexafluoro-, polymer with 1,1-difluoroethene and tetrafluoroethene

• CAS RN: 25190-89-0
• Molecular Formula: C7H2F12
• Molecular Weight: 314.07 g/mol
• IUPAC Name: 1,1-difluoroethene;1,1,2,3,3,3-hexafluoroprop-1-ene;1,1,2,2-tetrafluoroethene
• InChI: InChI=1S/C3F6.C2F4.C2H2F2/c4-1(2(5)6)3(7,8)9;3-1(4)2(5)6;1-2(3)4/h;;1H2
• InChI Key: XHGMOUXCWNPJHF-UHFFFAOYSA-N
• SMILES: C=C(F)F.C(=C(F)F)(C(F)(F)F)F.C(=C(F)F)(F)F
• Pictograms: Environmental Hazard

Description

1-Propene, 1,1,2,3,3,3-hexafluoro-, polymer with 1,1-difluoroethene and tetrafluoroethene is a useful research compound. Its molecular formula is C7H2F12 and its molecular weight is 314.07 g/mol. The purity is usually 95%.
The exact mass of the compound 1-Propene, 1,1,2,3,3,3-hexafluoro-, polymer with 1,1-difluoroethene and tetrafluoroethene is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Environmental Hazard.The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-Propene, 1,1,2,3,3,3-hexafluoro-, polymer with 1,1-difluoroethene and tetrafluoroethene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Propene, 1,1,2,3,3,3-hexafluoro-, polymer with 1,1-difluoroethene and tetrafluoroethene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

As noted above, we prefer to cover at least a portion of the sensor section (102), distal section (104), mid-section (106), or proximal section (108) with a fluoropolymeric composition comprising a copolymer of tetrafluoroethylene, hexafluoropropylene, and vinylidene fluoride or an alloy or mixture of the three. Especially suitable are the series of fluoroplastics known as "THV Fluoroplastics" produced by 3M, particularly THV 200, THV 300, THV 400, and THV 500. Preferred compositions include those which have a melting range between about 115° and 180° C. (by DSC), a melt flow index of 5 to 25 (ASTM 1238), a specific gravity of 1.95-1.98 g/cc (ASTM 792), and elongation at breakage of 500-600% (ASTM 638). Such polymeric compositions are shown, for other uses, in U.S. Pat. No. 4,991,932, U.S. Pat. No. 4,979,799, U.S. Pat. No. 4,986,630, to Herbrects et al; U.S. Pat. No. 4,829,116, and U.S. Pat. No. 4,556,589. The polymeric composition is preferably placed onto the catheter by first extruding the polymeric composition into suitably sized tubing, at least partially cross-linking the polymer (often using radiation such as electron beam), placing the polymer about the catheter, and heating the polymer to shrink it onto the catheter body.